Cas no 2141231-54-9 (3-(5-bromo-1,3-thiazol-2-yl)-1,1,1-trifluoropropan-2-amine)

• Product Name: 3-(5-bromo-1,3-thiazol-2-yl)-1,1,1-trifluoropropan-2-amine
• CAS No: 2141231-54-9
• MF: C₆H₆BrF₃N₂S
• MW: 275.08944940567
• CID: 6027242
• PubChem ID: 165796595
• Update Time: 2025-10-10

3-(5-bromo-1,3-thiazol-2-yl)-1,1,1-trifluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-1,3-thiazol-2-yl)-1,1,1-trifluoropropan-2-amine
• EN300-1958665
• 2141231-54-9

• Inchi： 1S/C6H6BrF3N2S/c7-4-2-12-5(13-4)1-3(11)6(8,9)10/h2-3H,1,11H2
• InChI Key： BCBKEUSWXPMXHG-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CC(C(F)(F)F)N)S1

Computed Properties

• Exact Mass: 273.93872g/mol
• Monoisotopic Mass: 273.93872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 67.2Ų

Additional information on 3-(5-bromo-1,3-thiazol-2-yl)-1,1,1-trifluoropropan-2-amine

Comprehensive Overview of 3-(5-bromo-1,3-thiazol-2-yl)-1,1,1-trifluoropropan-2-amine (CAS No. 2141231-54-9)

3-(5-bromo-1,3-thiazol-2-yl)-1,1,1-trifluoropropan-2-amine is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's CAS number 2141231-54-9 serves as a critical identifier in chemical databases, ensuring precise tracking in scientific literature and regulatory documentation. Its molecular structure combines a bromothiazole moiety with a trifluoromethyl group, making it a valuable intermediate in the synthesis of bioactive molecules.

In recent years, the demand for fluorinated compounds like 3-(5-bromo-1,3-thiazol-2-yl)-1,1,1-trifluoropropan-2-amine has surged, driven by their enhanced metabolic stability and lipophilicity in drug design. Researchers frequently search for "bromothiazole derivatives applications" or "trifluoromethylamine synthesis," reflecting the compound's relevance in medicinal chemistry. Its thiazole ring is particularly noteworthy, as this heterocycle is a common scaffold in FDA-approved drugs targeting infectious diseases and cancer.

The compound's synthetic routes and purification methods are often discussed in academic forums, with queries such as "CAS 2141231-54-9 suppliers" or "scale-up production of bromothiazole amines" trending in search engines. Analytical techniques like HPLC and NMR are essential for characterizing its purity, a topic frequently explored in peer-reviewed journals. Environmental and safety profiles of such halogenated compounds are also a focus, aligning with the industry's shift toward sustainable chemistry.

From a commercial perspective, 3-(5-bromo-1,3-thiazol-2-yl)-1,1,1-trifluoropropan-2-amine is cataloged by specialty chemical vendors under keywords like "high-purity bromothiazole intermediates." Its role in developing crop protection agents and veterinary pharmaceuticals further expands its market appeal. Patent analyses reveal its incorporation in novel formulations, addressing global challenges like antimicrobial resistance—a hot topic in both scientific and public domains.

In summary, CAS 2141231-54-9 represents a versatile building block in modern chemistry, bridging gaps between academic discovery and industrial application. Its structure-activity relationships continue to inspire innovations, while its nomenclature and properties remain pivotal in cross-disciplinary research. As the scientific community prioritizes green chemistry and efficient synthesis, this compound exemplifies the synergy between molecular design and real-world impact.